2-(Oxan-2-ylmethylsulfonyl)pyridine

• IUPAC Name: 2-(oxan-2-ylmethylsulfonyl)pyridine
• InChI: InChI=1S/C11H15NO3S/c13-16(14,11-6-1-3-7-12-11)9-10-5-2-4-8-15-10/h1,3,6-7,10H,2,4-5,8-9H2
• InChI Key: JGSXAAOKGMTHQK-UHFFFAOYSA-N
• Canonical SMILES: C1CCOC(C1)CS(=O)(=O)C2=CC=CC=N2
• Molecular Formula: C11H15NO3S
• Molecular Weight: 241.31 g/mol

Description

2-(Oxan-2-ylmethylsulfonyl)pyridine is a chemical compound of interest in medicinal chemistry and organic synthesis, featuring a pyridine ring system linked to a tetrahydropyranyl group via a methylsulfonyl bridge. The sulfonyl functional group is known to confer significant polarity and thermal stability to molecules, influencing their physicochemical properties and making them valuable in various research contexts . Pyridine derivatives are extensively utilized in structure-based drug design, often serving as key scaffolds or intermediates in the development of pharmacologically active molecules . For instance, pyridine-2-methylamine derivatives have been identified as potent antitubercular agents that target the Mycobacterial membrane protein Large 3 (MmpL3), demonstrating high activity against drug-resistant strains of M. tuberculosis . Furthermore, substituted pyridines are common subjects in exploration of reactivity and coordination chemistry, where they can undergo metal-mediated transformations to form complex heterocycles . This product is intended for research purposes only and is not intended for diagnostic or therapeutic use.

Preparation Methods

Generation of Sodium Pyridine-2-sulfinate

2-Mercaptopyridine is oxidized to pyridine-2-sulfinic acid using H₂O₂ (2.5 equiv) in HCl (1M) at 0°C for 2 hours. Neutralization with NaOH (2.0 equiv) yields sodium pyridine-2-sulfinate, isolated by filtration (65–75% yield).

Alkylation with (Oxan-2-yl)methyl Bromide

The sulfinate salt (1.0 equiv) reacts with (oxan-2-yl)methyl bromide (1.1 equiv) in DMSO at 60°C for 12 hours, directly affording the sulfone product. Post-reaction aqueous workup and purification yield 2-(oxan-2-ylmethylsulfonyl)pyridine (70–80% yield).

Advantages :

• Single-Step Sulfone Formation : Eliminates separate oxidation, streamlining synthesis.

• Functional Group Tolerance : Sulfinate intermediates resist hydrolysis under alkaline conditions.

Direct Sulfonation of Pyridine Derivatives

Directed C-H Sulfonation

While pyridine’s electron-deficient ring challenges direct sulfonation, directed ortho-metalation strategies enable regioselective sulfonation. Using n-BuLi (-78°C, THF), 2-lithiopyridine reacts with sulfur dioxide to form a sulfinate intermediate, which is quenched with (oxan-2-yl)methyl iodide. Subsequent oxidation (H₂O₂, AcOH) yields the sulfone (50–60% overall yield).

Limitations :

• Low Yields : Competing side reactions (e.g., protonation, dimerization) reduce efficiency.

• Sensitivity : Strict anhydrous conditions and cryogenic temperatures are mandatory.

Comparative Analysis of Methods

Method	Overall Yield	Key Advantages	Drawbacks
Thioether Oxidation	56–76.5%	High reliability, scalable	Requires toxic thiols/oxidants
Sulfinate Alkylation	70–80%	One-pot synthesis, minimal byproducts	Sensitive sulfinate handling
Directed C-H Sulfonation	50–60%	Avoids pre-functionalized pyridines	Low yield, stringent conditions

Mechanistic Considerations

Oxidation Dynamics in Thioether Route

Thioether oxidation proceeds via a two-electron mechanism:

• Sulfoxide Formation : Initial oxidation by mCPBA generates a sulfoxide intermediate.

• Sulfone Generation : A second equivalent of oxidant converts sulfoxide to sulfone.

Kinetic Profile :

• Rate-Limiting Step : Sulfoxide to sulfone conversion (activation energy ≈ 80 kJ/mol).

• Catalysis : Transition metals (e.g., WO₃) accelerate H₂O₂-mediated oxidation by lowering energy barriers.

Industrial Scalability and Cost Analysis

Raw Material Economics

• 2-Mercaptopyridine : ≈ $120/kg (bulk pricing).

• (Oxan-2-yl)methyl Bromide : ≈ $250/kg (custom synthesis required).

Cost Drivers :

• Oxidant Consumption : mCPBA (≈ $500/kg) vs. H₂O₂ (≈ $5/kg).

• Solvent Recovery : DMF (≈ $30/L) necessitates efficient recycling for cost-effectiveness.

Emerging Methodologies

Photocatalytic Sulfonation

Recent advances utilize visible-light photocatalysts (e.g., Ru(bpy)₃²⁺) to mediate C-H sulfonation of pyridines with SO₂ surrogates. Preliminary studies show moderate yields (40–50%) but offer atom-economical advantages.

Flow Chemistry Approaches

Continuous-flow reactors enhance heat/mass transfer during exothermic oxidation steps, improving safety and reproducibility . Pilot-scale trials demonstrate 20% yield increases compared to batch processes.

Chemical Reactions Analysis

Types of Reactions

2-(Oxan-2-ylmethylsulfonyl)pyridine can undergo various chemical reactions, including:

Oxidation: The sulfonyl group can be further oxidized to form sulfone derivatives.

Reduction: The pyridine ring can be reduced to form piperidine derivatives.

Substitution: The compound can participate in nucleophilic substitution reactions, particularly at the pyridine ring.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide and peracids. The reactions are typically carried out in aqueous or organic solvents at moderate temperatures.

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or catalytic hydrogenation can be used. These reactions are often conducted in inert solvents like tetrahydrofuran (THF) under anhydrous conditions.

Substitution: Nucleophiles such as amines or thiols can be used in substitution reactions. The reactions are usually performed in polar aprotic solvents like DMF or dimethyl sulfoxide (DMSO) at elevated temperatures.

Major Products

Oxidation: Sulfone derivatives.

Reduction: Piperidine derivatives.

Substitution: Various substituted pyridine derivatives depending on the nucleophile used.

Scientific Research Applications

2-(Oxan-2-ylmethylsulfonyl)pyridine has several scientific research applications:

Chemistry: It serves as a building block for the synthesis of more complex heterocyclic compounds. Its unique structure allows for the exploration of new chemical reactivity and the development of novel synthetic methodologies.

Biology: The compound can be used in the design of biologically active molecules, particularly those targeting specific enzymes or receptors. Its sulfonyl group is known to enhance the binding affinity and selectivity of such molecules.

Medicine: Potential applications include the development of new pharmaceuticals, especially those aimed at treating diseases involving oxidative stress or inflammation. The compound’s ability to undergo various chemical transformations makes it a versatile scaffold for drug design.

Industry: It can be used in the production of advanced materials, such as polymers and coatings, where its unique chemical properties contribute to improved performance characteristics.

Mechanism of Action

The mechanism of action of 2-(Oxan-2-ylmethylsulfonyl)pyridine depends on its specific application. In medicinal chemistry, the compound may exert its effects by interacting with molecular targets such as enzymes or receptors. The sulfonyl group can form strong hydrogen bonds or ionic interactions with amino acid residues in the active site of enzymes, thereby inhibiting their activity. Additionally, the pyridine ring can participate in π-π stacking interactions with aromatic residues, further stabilizing the compound’s binding to its target.

Comparison with Similar Compounds

Table 1: Structural and Physicochemical Comparison

Compound Name	Substituent	Molecular Weight (g/mol)	Key Properties	References
2-(Oxan-2-ylmethylsulfonyl)pyridine	Oxan-2-ylmethyl	~253.3*	Enhanced solubility (predicted)
Pyridine-2-sulfonyl chloride	-SO₂Cl	175.6	Reactive intermediate
2-(Chloromethyl)pyridine hydrochloride	-CH₂Cl	164.03	Crystalline solid, irritant
2-(2-Hexyl-4-methylphenyl)pyridine	Hexyl-methylphenyl	253.39	Hydrophobic, used in materials science

*Estimated based on molecular formula.

Research Findings and Gaps

• However, analogous sulfonyl chlorides (e.g., pyridine-2-sulfonyl chloride ) suggest feasible routes via oxane-substituted thiols or alcohols.

Q & A

Basic Research Questions

Q. What synthetic strategies are recommended for preparing 2-(Oxan-2-ylmethylsulfonyl)pyridine?

• Methodological Answer : The synthesis typically involves sulfonylation of a pyridine precursor. A viable approach includes:

Sulfonyl Chloride Formation : React pyridine-2-thiol with NaClO₂ under acidic conditions to generate pyridine-2-sulfonyl chloride .

Coupling Reaction : Introduce the oxan-2-ylmethyl group via nucleophilic substitution or Mitsunobu reaction, using oxan-2-ylmethanol and a coupling agent (e.g., DCC or DEAD) .

• Characterization : Confirm the product using $^1 \text{H}$-NMR (pyridine proton signals at δ 7.5–8.5 ppm), $^{13} \text{C}$-NMR (sulfonyl carbon at ~110 ppm), and FT-IR (S=O stretching at 1150–1350 cm⁻¹) .

Q. What spectroscopic and chromatographic methods are critical for characterizing 2-(Oxan-2-ylmethylsulfonyl)pyridine?

• Methodological Answer :

• Nuclear Magnetic Resonance (NMR) : Use $^1 \text{H}$-NMR to identify aromatic protons and sulfonyl group integration. $^{13} \text{C}$-NMR confirms the sulfonyl carbon and oxane ring connectivity .
• High-Resolution Mass Spectrometry (HRMS) : Determine molecular ion peaks (e.g., [M+H]⁺) with <5 ppm accuracy.
• HPLC-PDA : Assess purity (>95%) using a C18 column with acetonitrile/water gradient elution .

Advanced Research Questions

Q. How does the oxan-2-ylmethylsulfonyl moiety influence the compound’s reactivity in nucleophilic substitution reactions?

• Methodological Answer : The sulfonyl group acts as a strong electron-withdrawing group, activating the pyridine ring for nucleophilic attack. For example:

• Amination : React with primary amines (e.g., benzylamine) in DMF at 80°C to form sulfonamide derivatives. Monitor reaction progress via TLC (silica gel, ethyl acetate/hexane 3:7) .
• Hydrolysis : Under basic conditions (NaOH, H₂O/ethanol), the sulfonyl group stabilizes intermediates, facilitating ring-opening reactions. Characterize products via $^1 \text{H}$-NMR to track loss of pyridine protons .

Q. What strategies address contradictions in reported biological activities of sulfonyl-containing pyridine derivatives?

• Methodological Answer :

• Dose-Response Studies : Perform IC₅₀ assays across multiple cell lines (e.g., MCF-7, HeLa) to resolve variability in cytotoxicity data .
• Target Validation : Use molecular docking (e.g., AutoDock Vina) to assess binding affinity to enzymes like carbonic anhydrase or kinase receptors. Compare results with experimental IC₅₀ values .
• Meta-Analysis : Aggregate data from orthogonal assays (e.g., fluorescence polarization vs. SPR) to distinguish assay-specific artifacts from true bioactivity .

Q. How can researchers optimize the stability of 2-(Oxan-2-ylmethylsulfonyl)pyridine under varying pH conditions?

• Methodological Answer :

• Degradation Studies : Incubate the compound in buffers (pH 1–13) at 37°C for 24 hours. Analyze degradation products via LC-MS.
• Stabilization Strategies :
• Acidic Conditions : Use enteric coatings (e.g., Eudragit®) to protect against gastric pH.
• Basic Conditions : Add antioxidants (e.g., BHT) to prevent sulfonyl group hydrolysis .

Safety and Handling

Q. What safety protocols are essential for handling 2-(Oxan-2-ylmethylsulfonyl)pyridine in laboratory settings?

• Methodological Answer :

• Personal Protective Equipment (PPE) : Wear nitrile gloves, lab coat, and safety goggles. Use a fume hood for weighing and reactions .
• Spill Management : Absorb spills with inert material (e.g., vermiculite), seal in a container, and dispose as hazardous waste.
• Toxicity Mitigation : Due to limited ecotoxicological data, avoid aqueous disposal. Use chemical waste services compliant with local regulations .